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Compound of Interest

Compound Name: 2-Methylbenzylamine

Cat. No.: B130908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

relevant biological pathways of 2-Methylbenzylamine, a versatile primary amine used as a

building block in the synthesis of various organic compounds, including pharmaceuticals.

Core Molecular Data
2-Methylbenzylamine, also known as o-methylbenzylamine, is a colorless to pale yellow

liquid. Key quantitative data regarding its molecular properties are summarized in the table

below for easy reference.
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Property Value Citations

Molecular Formula C₈H₁₁N [1][2][3]

CH₃C₆H₄CH₂NH₂ [4][5]

Molecular Weight 121.18 g/mol [1][3][4][5]

121.183 g/mol [2]

CAS Number 89-93-0 [2][4][5]

Density 0.977 g/mL at 25 °C [5]

Boiling Point 199 °C [5]

Refractive Index n20/D 1.544 [5]

Synthesis of 2-Methylbenzylamine
A common method for the synthesis of 2-Methylbenzylamine is the reductive amination of 2-

methylbenzaldehyde. This process typically involves the reaction of the aldehyde with an amine

source, such as ammonia or ammonium formate, to form an imine intermediate, which is

subsequently reduced to the desired amine.

Experimental Protocol: Reductive Amination
The following protocol is a representative example of the synthesis of a benzylamine derivative

via reductive amination and can be adapted for 2-Methylbenzylamine.

Reaction Setup: In a round-bottom flask, 2-methylbenzaldehyde is mixed with ammonium

formate.

Heating: The mixture is heated to a temperature between 100-180 °C.

Reaction Time: The reaction is allowed to proceed for approximately 5 hours.

Work-up:

The reaction mixture is cooled to room temperature and then poured into water.
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The aqueous solution is extracted with an organic solvent, such as ether.

The organic phase is washed with brine, dried over an anhydrous drying agent (e.g.,

sodium sulfate), and the solvent is removed under reduced pressure.

Purification: The crude product is then purified by distillation to yield 2-Methylbenzylamine.

Biocatalytic Synthesis Pathway
An alternative and stereoselective route for the synthesis of chiral amines like

methylbenzylamine involves a biocatalytic redox cascade reaction. This pathway is particularly

relevant for the production of optically active drugs. The following diagram illustrates the

simultaneous synthesis of (R)-α-methylbenzylamine and α-phenylethanol.

rac-Methylbenzylamine

(S)-Methylbenzylamine

ω-Transaminase

Acetophenone

(R)-Methylbenzylamine

ω-Transaminase

α-Phenylethanol

L-Glutamate

α-Ketoglutarate

NADP+

NADPH

Glutamate
dehydrogenase

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b130908?utm_src=pdf-body
https://www.benchchem.com/product/b130908?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Biocatalytic cascade for kinetic resolution of racemic methylbenzylamine.[6]

Applications in Drug Development
2-Methylbenzylamine serves as a crucial intermediate in the synthesis of more complex

molecules. For instance, it is utilized in the preparation of N-(tert-butoxycarbonyl)-2-
methylbenzylamines, which are precursors for isoquinoline derivatives. Isoquinolines are a

class of compounds that form the structural backbone of numerous alkaloids and

pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.researchgate.net/figure/Pathway-for-the-simultaneous-synthesis-of-R-a-methylbenzylamine-and-a-phenylethanol_fig1_365803064
https://www.benchchem.com/product/b130908?utm_src=pdf-body
https://www.benchchem.com/product/b130908?utm_src=pdf-body
https://www.benchchem.com/product/b130908?utm_src=pdf-body
https://www.benchchem.com/product/b130908?utm_src=pdf-custom-synthesis
https://www.chemistry-online.com/lab/experiments/synthesis-methylbenzylamine/
https://prepchem.com/n-methylbenzylamine/
http://orgsyn.org/demo.aspx?prep=V76P0023
https://www.chemicalbook.com/synthesis/2-methylbenzylamine.htm
https://patents.google.com/patent/CN102311352B/en
https://patents.google.com/patent/CN102311352B/en
https://www.researchgate.net/figure/Pathway-for-the-simultaneous-synthesis-of-R-a-methylbenzylamine-and-a-phenylethanol_fig1_365803064
https://www.benchchem.com/product/b130908#2-methylbenzylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b130908#2-methylbenzylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b130908#2-methylbenzylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b130908#2-methylbenzylamine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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